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Compound of Interest

Compound Name: Deshydroxyethoxy Ticagrelor-d7

Cat. No.: B12414009

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deshydroxyethoxy Ticagrelor-d7 is the deuterium-labeled stable isotope of
Deshydroxyethoxy Ticagrelor (AR-C124910XX), the major and active metabolite of the
antiplatelet drug, Ticagrelor. In pharmacokinetic (PK) studies, the precise quantification of a
drug and its metabolites in biological matrices is crucial. Stable isotope-labeled internal
standards are the gold standard for quantitative bioanalysis using mass spectrometry.
Deshydroxyethoxy Ticagrelor-d7, with its near-identical physicochemical properties to the
unlabeled analyte, co-elutes chromatographically and experiences similar ionization efficiency
and matrix effects. This allows for highly accurate and precise quantification by correcting for
variability during sample preparation and analysis.

This document provides detailed application notes and protocols for the use of
Deshydroxyethoxy Ticagrelor-d7 as an internal standard in pharmacokinetic studies of
Ticagrelor, focusing on its quantification alongside the parent drug in plasma samples using
Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Signaling Pathways and Experimental Workflows
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Pharmacokinetic Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12414009#application-of-deshydroxyethoxy-
ticagrelor-d7-in-pharmacokinetic-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12414009?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

